N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-4-propylthiadiazole-5-carboxamide
• InChI: InChI=1S/C13H11BrN4OS3/c1-2-3-7-11(22-18-17-7)12(19)16-13-15-8(6-20-13)9-4-5-10(14)21-9/h4-6H,2-3H2,1H3,(H,15,16,19)
• InChI Key: DMXMMYMCBLOOIS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NC2=NC(=CS2)C3=CC=C(S3)Br
• Molecular Formula: C13H11BrN4OS3
• Molecular Weight: 415.4 g/mol

Description

“N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide” is a chemical compound with a linear formula of C9H7BrN2OS2. It is provided to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental). A study on the crystal structure of 2-[(4-bromobenzyl)thio]-5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole provides detailed information on the molecular structure of a related compound.

Scientific Research Applications

Antimicrobial Activity

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• Specifically, compounds d1, d2, and d3 demonstrated promising antimicrobial effects. .

Anticancer Potential

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Molecular Docking Studies

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Tuberculosis Drug Development

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Heterocyclic Thiazole Nucleus

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Challenges in Cancer Treatment

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Safety and Hazards

The safety and hazards of “N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide” are not explicitly mentioned in the available resources. Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product.

Mechanism of Action

Target of Action

Similar compounds have been studied for their antimicrobial and anticancer activities . Therefore, it’s possible that this compound may also target microbial pathogens and cancerous cells.

Mode of Action

Related compounds have been shown to exhibit antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species . In the context of anticancer activity, these compounds may interact with specific receptors or enzymes in cancer cells, disrupting their normal function and leading to cell death .

Biochemical Pathways

Based on the potential antimicrobial and anticancer activities, it can be inferred that the compound may interfere with essential biochemical pathways in bacteria or cancer cells, such as lipid biosynthesis in bacteria or signal transduction pathways in cancer cells .

Pharmacokinetics

Molecular docking studies of similar compounds have shown promising results, suggesting that these compounds may have good bioavailability and could potentially be used as lead compounds for rational drug designing .

Result of Action

Based on the potential antimicrobial and anticancer activities, it can be inferred that the compound may lead to the death of bacterial cells or cancer cells .